Cas no 1205561-15-4 (2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid)

• Product Name: 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid
• CAS No: 1205561-15-4
• MF: C₅HF₃INO₂S
• MW: 323.031622648239
• CID: 3167379
• PubChem ID: 68648604
• Update Time: 2025-11-05

2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid
• SCHEMBL3454163
• 1205561-15-4
• 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylicacid

• Inchi： 1S/C5HF3INO2S/c6-5(7,8)2-1(3(11)12)13-4(9)10-2/h(H,11,12)
• InChI Key： CCVGIZNDXHPUKD-UHFFFAOYSA-N
• SMILES： IC1=NC(C(F)(F)F)=C(C(=O)O)S1

Computed Properties

• Exact Mass: 322.87248Da
• Monoisotopic Mass: 322.87248Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid

2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1205561-15-4, commonly referred to as 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with an iodine atom at position 2 and a trifluoromethyl group at position 4, along with a carboxylic acid group at position 5. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, material synthesis, and chemical sensing.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have demonstrated that the presence of the iodine atom at position 2 significantly enhances the reactivity of the molecule, making it an ideal substrate for further functionalization. This property has been exploited in the development of novel bioactive compounds, where the iodine atom can serve as a leaving group in substitution reactions or act as an electron-withdrawing group to modulate the electronic properties of the molecule.

The trifluoromethyl group at position 4 introduces additional functionality to the molecule by imparting both electron-withdrawing and steric effects. This feature has been leveraged in the design of advanced materials, such as fluorinated polymers and low-k dielectrics, where the trifluoromethyl group contributes to improved thermal stability and reduced dielectric constants. Furthermore, the carboxylic acid group at position 5 provides a site for further chemical modification, enabling the attachment of various functional groups or biomolecules for applications in drug delivery and diagnostics.

Recent studies have highlighted the potential of 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial activities. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead structure for developing novel therapeutic agents targeting inflammatory diseases.

In addition to its biological applications, 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid has also found use in materials science as a precursor for synthesizing advanced materials with tailored properties. For example, its ability to undergo polymerization under specific conditions has led to the development of fluorinated polymers with enhanced thermal stability and mechanical strength. These materials are being explored for use in high-performance applications such as aerospace components and electronic devices.

The synthesis of 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid typically involves a multi-step process that begins with the preparation of the thiazole ring followed by subsequent substitutions and functionalizations. Recent advances in catalytic methods have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable for industrial applications.

Moreover, 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid has been utilized as a sensing material in chemical sensors due to its ability to selectively interact with specific analytes through non-covalent interactions or redox processes. Researchers have demonstrated that thin films of this compound can be used to detect trace amounts of gases such as ammonia or hydrogen sulfide with high sensitivity and selectivity.

In conclusion, 2-Iodo-4-(trifluoromethyl)thiazole-5-carboxylic acid is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Its applications span from drug discovery to materials science, making it an important molecule for both academic research and industrial development.